Cas no 1805679-50-8 (1-Bromo-3-(4-(chloromethyl)-3-ethoxyphenyl)propan-2-one)

• Product Name: 1-Bromo-3-(4-(chloromethyl)-3-ethoxyphenyl)propan-2-one
• CAS No: 1805679-50-8
• MF: C₁₂H₁₄BrClO₂
• MW: 305.595362186432
• CID: 4978483
• Update Time: 2025-05-22

1-Bromo-3-(4-(chloromethyl)-3-ethoxyphenyl)propan-2-one Chemical and Physical Properties

Names and Identifiers

• 1-Bromo-3-(4-(chloromethyl)-3-ethoxyphenyl)propan-2-one

• Inchi： 1S/C12H14BrClO2/c1-2-16-12-6-9(5-11(15)7-13)3-4-10(12)8-14/h3-4,6H,2,5,7-8H2,1H3
• InChI Key： IQTWYGFMALCJSI-UHFFFAOYSA-N
• SMILES： BrCC(CC1C=CC(CCl)=C(C=1)OCC)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 223
• XLogP3: 3.1
• Topological Polar Surface Area: 26.3

Additional information on 1-Bromo-3-(4-(chloromethyl)-3-ethoxyphenyl)propan-2-one

1-Bromo-3-(4-(chloromethyl)-3-ethoxyphenyl)propan-2-one: A Comprehensive Overview

1-Bromo-3-(4-(chloromethyl)-3-ethoxyphenyl)propan-2-one, identified by the CAS number 1805679-50-8, is a complex organic compound with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which includes a bromine atom, a chloromethyl group, and an ethoxyphenyl moiety. The presence of these functional groups makes it a versatile molecule for synthetic chemistry and drug design.

The core structure of this compound consists of a propanone backbone, with the bromine atom attached to the first carbon and the phenyl ring substituted at positions 3 and 4. The phenyl ring is further modified with an ethoxy group at position 3 and a chloromethyl group at position 4. This substitution pattern suggests that the compound may exhibit interesting electronic and steric properties, which could be exploited in various chemical reactions.

Recent studies have highlighted the importance of brominated aromatic compounds like 1-Bromo-3-(4-(chloromethyl)-3-ethoxyphenyl)propan-2-one in the development of novel pharmaceutical agents. The bromine atom serves as an excellent leaving group, enabling nucleophilic substitution reactions that are crucial in organic synthesis. Additionally, the ethoxy group introduces electron-donating effects, which can influence the reactivity of the molecule in various transformations.

The chloromethyl group attached to the phenyl ring adds another layer of complexity to this compound. This group is known for its ability to participate in electrophilic aromatic substitution reactions, making it a valuable component in the synthesis of heterocyclic compounds. Furthermore, the combination of bromine and chloromethyl groups creates a molecule with potential applications in medicinal chemistry, particularly in the design of bioactive molecules with specific pharmacokinetic properties.

In terms of synthesis, 1-Bromo-3-(4-(chloromethyl)-3-ethoxyphenyl)propan-2-one can be prepared through a variety of methods, including Friedel-Crafts acylation and nucleophilic aromatic substitution. These methods allow for precise control over the substitution pattern on the phenyl ring, ensuring high purity and reproducibility. The use of modern catalytic systems has further enhanced the efficiency of these reactions, making this compound more accessible for large-scale production.

The chemical stability of this compound is another area of interest. Studies have shown that it exhibits good thermal stability under mild conditions, making it suitable for use in various industrial processes. However, its reactivity towards nucleophiles and electrophiles suggests that it may require careful handling during storage and transportation.

In conclusion, 1-Bromo-3-(4-(chloromethyl)-3-ethoxyphenyl)propan-2-one is a fascinating compound with a wide range of potential applications in organic synthesis and drug discovery. Its unique structure and functional groups make it a valuable tool for chemists seeking to develop novel compounds with specific biological activities. As research continues to uncover new insights into its properties and applications, this compound is likely to play an increasingly important role in both academic and industrial settings.